(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C18H25ClN2O3S2/c1-26(23,24)21-10-6-14(7-11-21)18(22)20-9-8-17(25-13-12-20)15-4-2-3-5-16(15)19/h2-5,14,17H,6-13H2,1H3
• InChI Key: AUMDCDSCYFOEEI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCC(SCC2)C3=CC=CC=C3Cl
• Molecular Formula: C18H25ClN2O3S2
• Molecular Weight: 417.0 g/mol

Description

(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C18H25ClN2O3S2 and its molecular weight is 416.98. The purity is usually 95%.
BenchChem offers high-quality (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Structural Characterization

• Alkylation and Oxidation Reactions : Research has explored the alkylation and oxidation of related thiazepan compounds, indicating methods for selectively oxidizing the sulfide moiety through transannular participation of amino groups, which could be relevant for synthesizing or modifying compounds like the one (Ohkata, Takee, & Akiba, 1985).

• Antiviral Activity of Thiadiazole Derivatives : Studies have synthesized thiadiazole sulfonamides starting from chlorobenzoic acid, leading to compounds with anti-tobacco mosaic virus activity. This methodology could provide insights into the antiviral potential of similarly structured compounds (Chen et al., 2010).

• Crystal Structure of Piperidin-yl Methanol Derivatives : Investigations into the crystal structure of compounds with piperidin-yl and sulfonyl elements offer detailed insights into their molecular geometry, which aids in understanding the physicochemical properties of related compounds (Girish et al., 2008).

Molecular Interactions and Applications

• Molecular Interaction Studies : Research into the molecular interactions of cannabinoid receptor antagonists with structures featuring piperidin and chlorophenyl groups could inform the design of compounds with specific receptor affinities or functions, potentially including the chemical (Shim et al., 2002).

• Reactivity Towards Nucleophiles : Studies on the reactivity of benzo[b]thienyl methanones towards sulfur- and oxygen-containing nucleophiles have elucidated pathways for functionalizing acyl-benzo[b]thiophene derivatives, which may have parallels in synthesizing or modifying compounds like "(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone" (Pouzet et al., 1998).